4-(3-methylphenyl)-1H-imidazole hydrochloride
Overview
Description
4-(3-methylphenyl)-1H-imidazole hydrochloride, also known as Tolimidone hydrochloride, is a chemical compound that is widely used in scientific research. It is a white or off-white crystalline powder that is soluble in water and has a molecular weight of 221.2 g/mol. Tolimidone hydrochloride is a heterocyclic compound that contains both an imidazole ring and a phenyl ring, making it a versatile compound for various research applications.
Mechanism of Action
The exact mechanism of action of 4-(3-methylphenyl)-1H-imidazole hydrochloride hydrochloride is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins. This compound hydrochloride has also been shown to inhibit the activity of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as dopamine, norepinephrine, and serotonin.
Biochemical and Physiological Effects:
This compound hydrochloride has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to inhibit the production of prostaglandins, which are involved in the regulation of pain and inflammation. This compound hydrochloride has also been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain, which are involved in the regulation of mood, behavior, and cognition.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(3-methylphenyl)-1H-imidazole hydrochloride hydrochloride is its versatility in various research applications. It can be used as a pharmacological tool to study various biological processes, including inflammation, pain, and neurotransmitter metabolism. However, one of the limitations of this compound hydrochloride is its relatively low potency compared to other COX inhibitors such as aspirin and ibuprofen.
Future Directions
There are several future directions for the research on 4-(3-methylphenyl)-1H-imidazole hydrochloride hydrochloride. One area of research is the development of more potent and selective COX inhibitors based on the structure of this compound hydrochloride. Another area of research is the investigation of the potential therapeutic applications of this compound hydrochloride in the treatment of various diseases, including inflammation, pain, and mood disorders. Additionally, the development of new synthetic methods for the production of this compound hydrochloride could lead to more efficient and cost-effective production of this compound.
Synthesis Methods
The synthesis of 4-(3-methylphenyl)-1H-imidazole hydrochloride hydrochloride involves the reaction of 3-methylphenylhydrazine with glyoxal in the presence of sodium hydroxide. The resulting product is then treated with hydrochloric acid to yield this compound hydrochloride as a white crystalline powder. The synthesis method is relatively straightforward and can be easily scaled up for large-scale production.
Scientific Research Applications
4-(3-methylphenyl)-1H-imidazole hydrochloride hydrochloride has been extensively used in scientific research as a pharmacological tool to study various biological processes. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. This compound hydrochloride has also been used as a substrate for the determination of monoamine oxidase activity in vitro and in vivo.
properties
IUPAC Name |
5-(3-methylphenyl)-1H-imidazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2.ClH/c1-8-3-2-4-9(5-8)10-6-11-7-12-10;/h2-7H,1H3,(H,11,12);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NNACRBOVSCLLAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CN=CN2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2219408-03-2 |
Source
|
| Record name | 4-(3-methylphenyl)-1H-imidazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{3-[(2,6-Dimethylpyrimidin-4-yl)oxy]pyrrolidin-1-yl}-2-(4-fluorophenyl)ethan-1-one](/img/structure/B2771075.png)
![3-[(2-Chlorophenyl)methyl]-1-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]thieno[3,2-d]pyrimidine-2,4-dione](/img/no-structure.png)
![2-[4-(6-chloro-3-fluoropyridine-2-carbonyl)piperazin-1-yl]-N-phenylacetamide](/img/structure/B2771082.png)
![Ethyl 2-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate](/img/structure/B2771084.png)
![(E)-N-(4,7-dimethoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B2771092.png)
![({1-[(6-Chloropyridin-3-yl)sulfonyl]piperidin-4-yl}methyl)(methyl)(propan-2-yl)amine](/img/structure/B2771096.png)
